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Compound of Interest

Compound Name: D-Ribose-d-3

Cat. No.: B1161274 Get Quote

Essential Safety and Handling of D-Ribose-d-3
For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential, immediate safety and

logistical information for handling D-Ribose-d-3, a deuterated form of the naturally occurring

monosaccharide D-Ribose. While D-Ribose is not classified as a hazardous substance,

adherence to standard laboratory safety protocols is crucial to minimize exposure and maintain

a safe working environment.[1][2]

Personal Protective Equipment (PPE)
When handling D-Ribose-d-3, especially in its powdered form, the following personal

protective equipment is recommended to prevent skin and eye contact and inhalation of dust

particles.[3][4][5]
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Glasses or

Goggles

Safety glasses with

side-shields

conforming to EN166,

or chemical safety

goggles.[4][5][6]

Protects eyes from

airborne dust

particles.

Hand Protection Disposable Gloves
Standard laboratory

gloves (e.g., nitrile).

Prevents direct skin

contact.[6]

Body Protection Laboratory Coat
Standard laboratory

coat.

Protects clothing and

skin from

contamination.

Respiratory Protection
NIOSH/MSHA

Approved Respirator

Recommended when

handling large

quantities or when

adequate ventilation is

not available to control

dust.[3][4]

Minimizes inhalation

of fine dust particles.

[4]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling techniques are critical to ensure safety and prevent contamination of the

product and the laboratory environment.

1. Preparation and Area Setup:

Ensure the work area, such as a chemical fume hood or a bench with adequate ventilation,

is clean and uncluttered.[3]

Assemble all necessary equipment (spatulas, weigh boats, containers, etc.) before handling

the compound.

Don the appropriate PPE as outlined in the table above.
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2. Weighing and Transferring:

To minimize dust generation, handle the powder gently.[1]

Use a spatula to carefully transfer the desired amount of D-Ribose-d-3 from its storage

container to a weigh boat on a calibrated analytical balance.

If transferring to another vessel, do so carefully to avoid creating airborne dust.

Close the primary container tightly after use.[3][4][6]

3. Solution Preparation:

When dissolving D-Ribose-d-3, slowly add the powder to the solvent to avoid splashing and

dust formation.

Stir the mixture gently until the solid is fully dissolved.

4. Post-Handling:

Clean the work area thoroughly after handling is complete.

Wipe down the balance and surrounding surfaces with a damp cloth to collect any residual

dust.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[3][7]

Disposal Plan
Proper disposal of D-Ribose-d-3 and any contaminated materials is essential to maintain a

safe and compliant laboratory.

Unused Product: Dispose of unused D-Ribose-d-3 in accordance with local, state, and

federal regulations.[2][6] It should not be mixed with other waste.[2]
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Contaminated Materials: Items such as used gloves, weigh boats, and paper towels that are

contaminated with D-Ribose-d-3 should be collected in a suitable, labeled container for

disposal.[3]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[2]

Environmental Precautions: Do not allow the product to enter drains or waterways.[2][3][6][7]
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Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area

2. Don PPE

3. Weigh D-Ribose-d-3

4. Transfer to Vessel

5. Prepare Solution (if applicable)

6. Clean Work Area

7. Dispose of Waste

8. Remove PPE

9. Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of D-Ribose-d-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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